Cas no 72093-28-8 (1H-Purin-2,8-t2-6-amine(9CI))

1H-Purin-2,8-t2-6-amine(9CI) structure
1H-Purin-2,8-t2-6-amine(9CI) structure
Product Name:1H-Purin-2,8-t2-6-amine(9CI)
CAS No:72093-28-8
MF:C5H5N5
MW:139.142917871475
CID:548938
PubChem ID:136238512
Update Time:2025-04-19

1H-Purin-2,8-t2-6-amine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purin-2,8-t2-6-amine(9CI)
    • ADENINE, [2,8-3H]
    • [3H]-Adenine
    • < 2,8-3H> adenine
    • 7(9)H-[2,8-3H]purin-6-ylamine
    • Adenin-2,8-T
    • Adenine-2,8-3H
    • Adenine,[2,8-3H]
    • 72093-28-8
    • Inchi: 1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)/i1T,2T
    • InChI Key: GFFGJBXGBJISGV-RVQWGROCSA-N
    • SMILES: N1C([3H])=NC2=C(N)N=C([3H])N=C12

Computed Properties

  • Exact Mass: 139.07094368g/mol
  • Monoisotopic Mass: 139.07094368g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 80.5Ų

1H-Purin-2,8-t2-6-amine(9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:-
  • Safety Instruction: 18
  • Hazardous Material Identification: R
  • Storage Condition:2-8°C
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